Cas no 2227731-49-7 ((1R)-1-(5-phenylthiophen-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(5-phenylthiophen-2-yl)ethan-1-ol
• CAS No: 2227731-49-7
• MF: C₁₂H₁₂OS
• MW: 204.288082122803
• CID: 5825537
• PubChem ID: 165695398
• Update Time: 2023-12-28

(1R)-1-(5-phenylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-phenylthiophen-2-yl)ethan-1-ol
• EN300-1861080
• 2227731-49-7

• Inchi： 1S/C12H12OS/c1-9(13)11-7-8-12(14-11)10-5-3-2-4-6-10/h2-9,13H,1H3/t9-/m1/s1
• InChI Key： GRTQYJQVBFGOFE-SECBINFHSA-N
• SMILES： S1C(=CC=C1[C@@H](C)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.06088618g/mol
• Monoisotopic Mass: 204.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų